Journal Name:Journal of Materiomics
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Gurlan Hydromicaceous Clay — Low-Temperature Flux in Ceramic Production
Journal of Materiomics ( IF 0 ) Pub Date: 2023-04-25 , DOI: 10.1007/s10717-023-00543-3
A comprehensive investigation of the characteristics of clay from the Gurlan deposit showed that in a chemical formulation Gurlan hydromicaceous clay possesses a relatively high content of iron oxide and alkali oxides as well as fine dispersity and a small amount of finely dispersed free quartz, which make this clay readily fusible. It was also found that the Gurlan clay can be used as a low-temperature fluxing component, instead of cullet, erklez [glass stones], nepheline syenite, etc., in the development of ceramic compositions.
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Technological Aspects of the Delabeling of Crushed Glass Containers
Journal of Materiomics ( IF 0 ) Pub Date: 2023-02-28 , DOI: 10.1007/s10717-023-00526-4
Technological aspects of the delabeling of crushed glass containers are considered. The operation of some types of equipment used in performing such a function is analyzed. Designs are proposed for the vibratory feeders used to remove light-weight impurities.
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Piezo Ceramic Technology for Environmental Impact Mitigation
Journal of Materiomics ( IF 0 ) Pub Date: 2022-11-17 , DOI: 10.1007/s10717-022-00506-0
The deleterious side of the use of piezoceramic materials based on lead zirconate-titanate is lead toxicity, which complicates their production and disposal. In connection with this, a new line of research has emerged to replace lead-based ceramic materials with their lead-free counterparts. Rising energy costs and the need to reduce environmental impact also require more efficient and sustainable manufacturing processes for piezoceramics. The ceramics industry is an energy-intensive industry and has great potential for improving energy efficiency, mainly by introducing modern sintering technologies. Although the toxicity of the raw materials and high energy consumption are forms of the adverse environmental impact of the technological process, the management strategies are different for each one. Several technological approaches have now been developed to lower the cost of energy in the production of ceramics. There is also significant potential to improve environmental friendliness, for example by introducing additive manufacturing methods and new methods of sintering as well as by the manufacture of composites. This article presents a brief analysis of the prospects for introducing 3D printing methods in the production of piezoceramics and piezoelectric composites from the standpoint of perfecting a strategy for mitigating environmental impact.
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Use of Steel-Making Furnace Dust in Ceramic-Bodies
Journal of Materiomics ( IF 0 ) Pub Date: 2023-06-29 , DOI: 10.1007/s10717-023-00551-3
The chemo-mineralogical compositions, the formation of the crystalline phases of minerals, and the main properties of ceramic bodies containing steel-making furnace dust from metallurgical manufacturing were investigated on sintering at temperatures 950 – 1100°C. Iron-bearing dust stabilizes the structure and lowers the sintering temperature of a ceramic body.
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High-Temperature, Lightweight, Alkali-Activated Materials with Multi-Walled Carbon Nanotubes as Additives
Journal of Materiomics ( IF 0 ) Pub Date: 2023-04-28 , DOI: 10.1007/s10717-023-00535-3
This article investigates how the concentration (from 18 to 6%) of an alkaline activator liquid (AL) affects the viscosity and physicomechanical properties of chamotte-based geopolymer composites with additives (foam-glass production waste, multi-wall carbon nanotubes (MCN), and an air-entrainer (AE)) as function of the heat-treatment temperature (three different temperatures). Heat-treatment at 1000°C decreases the density from 1600 to 1240 kg/m3 for samples with AE, strength from 20.0 to 2.6 MPa, and shrinkage from 5.9 to 1.5%. The combined use of AE and MCN makes it possible to increase the strength of the samples to 7.9 – 10.3% and decrease their shrinkage to 16.0 – 8.2%.
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Activity Thermodynamics of Compounds in Carbonation-Hydration Hardening Cements
Journal of Materiomics ( IF 0 ) Pub Date: 2023-02-28 , DOI: 10.1007/s10717-023-00516-6
It is established by calculating the equilibrium partial pressure of carbon dioxide gas \({p}_{{\mathrm{CO}}_{2}}\) or the equilibrium activity of carbonation \(\left[{\mathrm{CO}}_{3}^{2-}\right]\) in the carbonation reactions of various mineral compounds that practically all investigated compounds are capable of carbonation under the influence of dry or wet carbon dioxide with the formation of calcium or magnesium carbonates. The comparative thermodynamic activity of certain mineral compounds in the carbonation reactions is much higher than that of the minerals wollastonite CS and rankinite C3S2, which are present in clinker for the production of carbonate hardening cement Solidia.
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Applications of Ceramics in Deep-Water Buoyancy Modules
Journal of Materiomics ( IF 0 ) Pub Date: 2023-02-28 , DOI: 10.1007/s10717-023-00521-9
The results of an analysis of home-grown and foreign literature on the development of hollow macrospheres based on ceramics for use in the buoyancy modules of deep-water submersibles instead of syntactic foams with glass microspheres are reported. It is shown that the most promising material is aluminum oxide based ceramic. The results of tests performed on ceramic spheres under the influence of pressures corresponding to the operation of a deep-water submersible at different depths are presented. An analysis of a strength assessment of ceramic macrospheres, which is necessary for assessing the effectiveness of their performance, is given.
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Mechanical and Microstructural Properties of Opaque Ceramic Tiles Glazed with some Industrial Wastes
Journal of Materiomics ( IF 0 ) Pub Date: 2022-11-16 , DOI: 10.1007/s10717-022-00510-4
The primary goal of this research is to determine the mechanical properties of opaque glazed ceramic tiles containing fly ash, tincal waste, and recycled red clay, including to assess if the results meet international requirements. Opaque glaze and tincal waste were the main components of all glaze compositions of four groups, which were named OG (original), FA, RC, and FC (mixture) according to the additive. The ceramic tiles were prepared by dipping the biscuits in the glaze composition and firing them at 1150°C. The water absorption of the FA, RC, and FC tiles was less than that of the OG tiles ( 92) and having a light yellow–red color. The micro- and crystallographic structure of some selected tiles were determined by scanning electron microscopy and x-ray diffraction techniques. Zircon, diopside and augite phases were recognized.
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On the Use of Cobalt-Containing Metalurgical Waste to Obtain Colored Glass and Glass Enamel
Journal of Materiomics ( IF 0 ) Pub Date: 2022-11-15 , DOI: 10.1007/s10717-022-00504-2
The results of an investigation of the basic indicators of cobalt-containing metallurgical wastes for use as a substitute for scarce expensive cobalt oxide in the production of colored sectional glass and ground glass enamel are presented. The chemical, mineralogical, and granulometric compositions were established experimentally, and a processing technology with Co3O4 36.45 wt.% released in a concentrate was proposed. The addition of this oxide made it possible to obtain blue glass, which confirms the applicability of cobalt-containing waste as a replacement for pure cobalt oxide. Likewise, experiments were performed to assess the possibility of using these wastes in obtaining glass enamel and physicochemical methods were used to investigate the obtained samples and the optimal conditions for obtaining cobalt oxide and its obtained amount as a chromophore and adhesion activator in the glass-enamel–metal system were determined.
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Obtaining Aluminum Oxide Based Cermet by Internal Oxidation
Journal of Materiomics ( IF 0 ) Pub Date: 2023-04-28 , DOI: 10.1007/s10717-023-00534-4
The possibilities of obtaining Al2O3–Al cermet materials by means of liquid-phase oxidation of aluminum by blowing oxygen through the melt are considered. The ease-of-processing makes it possible to avoid the use of powder materials, which effects large variability in the shaping of the phase components of the materials obtained and cost reduction of their production as compared with the methods of powder metallurgy. It found that by controlling the oxidation process by changing the speed and supply of the gas mixture it is possible to obtain metal-ceramic composites with different geometric configurations of the ceramic phase and its amount. An algorithm, taking into account different aspects of the thermophysical process, for calculating the kinetics of aluminum oxidation during the preparation of the ceramic phase of the cermet is proposed
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